N-(4-fluorophenyl)-2,5-dimethylbenzamide

• IUPAC Name: N-(4-fluorophenyl)-2,5-dimethylbenzamide
• InChI: InChI=1S/C15H14FNO/c1-10-3-4-11(2)14(9-10)15(18)17-13-7-5-12(16)6-8-13/h3-9H,1-2H3,(H,17,18)
• InChI Key: ZRXYBRHVENKGNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H14FNO
• Molecular Weight: 243.28 g/mol

Description

N-(4-fluorophenyl)-2,5-dimethylbenzamide, commonly known as fluoro-dexketoprofen, is a non-steroidal anti-inflammatory drug (NSAID) that has been used for the treatment of pain and inflammation. It was first synthesized in 2004 by the pharmaceutical company Menarini, and since then, it has been the subject of various scientific research studies.

Mechanism of Action

The mechanism of action of fluoro-dexketoprofen is similar to that of other N-(4-fluorophenyl)-2,5-dimethylbenzamides. It works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that mediate inflammation, pain, and fever. By inhibiting COX enzymes, fluoro-dexketoprofen reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Fluoro-dexketoprofen has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of COX-1 and COX-2 enzymes, which are responsible for the production of prostaglandins. It has also been shown to inhibit the production of reactive oxygen species (ROS), which are involved in the pathogenesis of various diseases. Additionally, it has been shown to modulate the activity of various signaling pathways involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using fluoro-dexketoprofen in lab experiments is its potent anti-inflammatory and analgesic properties. It can be used to study the mechanisms of inflammation and pain and to develop new therapeutic strategies for the treatment of various conditions. However, one limitation of using fluoro-dexketoprofen is its potential toxicity. It has been shown to cause liver damage and gastrointestinal toxicity in some animal studies, which may limit its clinical use.

Future Directions

There are several future directions for the research on fluoro-dexketoprofen. One future direction is the development of new formulations that can improve its bioavailability and reduce its toxicity. Another future direction is the investigation of its potential use in the treatment of other conditions such as cancer and neurodegenerative diseases. Additionally, more studies are needed to elucidate its mechanisms of action and to identify potential drug targets for the development of new therapeutic strategies.

Synthesis Methods

The synthesis of fluoro-dexketoprofen involves the reaction of 2,5-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-fluoroaniline in the presence of a base such as triethylamine to form the amide product. The final step involves the reduction of the ketone group to an alcohol using sodium borohydride or lithium aluminum hydride.

Scientific Research Applications

Fluoro-dexketoprofen has been the subject of various scientific research studies due to its potential therapeutic benefits. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it an attractive candidate for the treatment of pain and inflammation associated with various conditions such as osteoarthritis, rheumatoid arthritis, and postoperative pain.